Cas no 2413883-24-4 (tert-butyl N-5-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)pyridin-3-ylcarbamate)
tert-butyl N-5-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)pyridin-3-ylcarbamate Chemical and Physical Properties
Names and Identifiers
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- EN300-26666338
- tert-butyl N-[5-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)pyridin-3-yl]carbamate
- 2413883-24-4
- tert-butyl N-5-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)pyridin-3-ylcarbamate
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- Inchi: 1S/C13H17N5O2S/c1-13(2,3)20-12(19)15-9-5-8(6-14-7-9)10-16-17-11(21)18(10)4/h5-7H,1-4H3,(H,15,19)(H,17,21)
- InChI Key: ZTSSRAHHNWRZNQ-UHFFFAOYSA-N
- SMILES: S=C1NN=C(C2C=NC=C(C=2)NC(=O)OC(C)(C)C)N1C
Computed Properties
- Exact Mass: 307.11029598g/mol
- Monoisotopic Mass: 307.11029598g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 460
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 111Ų
tert-butyl N-5-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)pyridin-3-ylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26666338-1g |
tert-butyl N-[5-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)pyridin-3-yl]carbamate |
2413883-24-4 | 1g |
$785.0 | 2023-09-12 | ||
| Enamine | EN300-26666338-5g |
tert-butyl N-[5-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)pyridin-3-yl]carbamate |
2413883-24-4 | 5g |
$2277.0 | 2023-09-12 | ||
| Enamine | EN300-26666338-10g |
tert-butyl N-[5-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)pyridin-3-yl]carbamate |
2413883-24-4 | 10g |
$3376.0 | 2023-09-12 | ||
| Enamine | EN300-26666338-0.05g |
tert-butyl N-[5-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)pyridin-3-yl]carbamate |
2413883-24-4 | 95.0% | 0.05g |
$660.0 | 2025-03-20 | |
| Enamine | EN300-26666338-0.1g |
tert-butyl N-[5-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)pyridin-3-yl]carbamate |
2413883-24-4 | 95.0% | 0.1g |
$691.0 | 2025-03-20 | |
| Enamine | EN300-26666338-0.25g |
tert-butyl N-[5-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)pyridin-3-yl]carbamate |
2413883-24-4 | 95.0% | 0.25g |
$723.0 | 2025-03-20 | |
| Enamine | EN300-26666338-0.5g |
tert-butyl N-[5-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)pyridin-3-yl]carbamate |
2413883-24-4 | 95.0% | 0.5g |
$754.0 | 2025-03-20 | |
| Enamine | EN300-26666338-1.0g |
tert-butyl N-[5-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)pyridin-3-yl]carbamate |
2413883-24-4 | 95.0% | 1.0g |
$785.0 | 2025-03-20 | |
| Enamine | EN300-26666338-2.5g |
tert-butyl N-[5-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)pyridin-3-yl]carbamate |
2413883-24-4 | 95.0% | 2.5g |
$1539.0 | 2025-03-20 | |
| Enamine | EN300-26666338-5.0g |
tert-butyl N-[5-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)pyridin-3-yl]carbamate |
2413883-24-4 | 95.0% | 5.0g |
$2277.0 | 2025-03-20 |
tert-butyl N-5-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)pyridin-3-ylcarbamate Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on tert-butyl N-5-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)pyridin-3-ylcarbamate
Recent Advances in the Study of tert-Butyl N-5-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)pyridin-3-ylcarbamate (CAS: 2413883-24-4)
The compound tert-butyl N-5-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)pyridin-3-ylcarbamate (CAS: 2413883-24-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.
Recent studies have highlighted the unique structural features of tert-butyl N-5-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)pyridin-3-ylcarbamate, which combines a pyridine core with a 1,2,4-triazole moiety. This hybrid structure is believed to contribute to its diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. Researchers have employed advanced synthetic techniques, such as multi-step organic synthesis and microwave-assisted reactions, to optimize the yield and purity of this compound.
In vitro and in vivo studies have demonstrated that tert-butyl N-5-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)pyridin-3-ylcarbamate exhibits promising inhibitory effects on specific molecular targets, such as kinases and enzymes involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound showed significant activity against the JAK-STAT signaling pathway, which is implicated in various autoimmune diseases. These findings suggest its potential as a novel therapeutic agent for conditions like rheumatoid arthritis and psoriasis.
Further investigations into the pharmacokinetic properties of tert-butyl N-5-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)pyridin-3-ylcarbamate have revealed favorable absorption and metabolic stability profiles. However, challenges remain in optimizing its bioavailability and minimizing off-target effects. Researchers are currently exploring prodrug strategies and nanoparticle-based delivery systems to enhance its therapeutic efficacy.
In conclusion, tert-butyl N-5-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)pyridin-3-ylcarbamate represents a promising candidate for further drug development. Its unique chemical structure and broad-spectrum biological activity make it a valuable subject of ongoing research. Future studies should focus on elucidating its mechanism of action, conducting preclinical trials, and addressing formulation challenges to pave the way for clinical applications.
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